Cas no 482-35-9 (Isoquercetin)

Isoquercetin is a flavonoid compound known for its potent antioxidant and anti-inflammatory properties. It exhibits high bioavailability and is commonly sourced from plant-based materials. Isoquercetin has demonstrated efficacy in various biological processes, making it a valuable ingredient in dietary supplements and pharmaceutical applications. Its structural integrity ensures stability and consistency in formulations.

Isoquercetin structure

Product Name:Isoquercetin

CAS No:482-35-9

MF:C₂₁H₂₀O₁₂

MW:464.3763

MDL:MFCD00017746

CID:329241

PubChem ID:57647673

Update Time:2025-10-31

Isoquercetin Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucopyranosyloxy)-5,7-dihydroxy-
- Quercetin 3-β-D-glucoside
- 3,3′,4′,5,7-Pentahydroxyflavone 3-β-glucoside, Isoquercitrin, Quercetin 3-β-D-glucoside
- ISOQUERCETIN(P)
- ISOQUERCETIN(P) (AHP Verified)(REQUEST QUOTE) PrintBack
- ISOQUERCETIN(RG)
- Isoquercitrin
- Quercetin 3-glucoside
- Quercetin 3-O-β-D Glucoside
- Quercetin-3-O-glucopyranoside
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- Isoquercetrin
- NSC 115918
- Q 5
- Quercetin 3-D-glucoside
- Quercetin 3-O-glucopyranoside
- Quercetin 3-O-glucoside
- Quercetin 3-O-beta-D-glucopyranoside
- Quercetin 3-O-beta-D-glucoside
- Quercetin 3-O-beta-D-glycoside
- Quercetin 3-O-beta-glucoside
- 2-(3,4-Dihydroxyphenyl)-3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
- [ "Quercetin 3-O-glucoside", " Hirsutrin" ]
- Isoquercetin
- Hirsutrin
- 3-Glucosylquercetin
- Glucosyl 3-quercetin
- Quercetol 3-glucoside
- Quercetol 3-monoglucoside
- Quercetin 3-monoglucoside
- Isotrifoliin
- Quercetin 3-beta-glucoside
- quercetin-3-glucoside
- Quercetin 3-beta-O-glucoside
- quercetin-3-O-glucoside
- 3-beta-D-Glucosylquercetin
- 6HN2PC637T
- CHEB
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-chromen-4-one
- NSC-407304
- SCHEMBL2286562
- JYPERIN (HYPEROSIDE)
- AKOS021983639
- BCP31552
- HMS3393B17
- CHEMBL33027
- Quercetin-3-O-glucopyranoside [482-35-9]
- 4H-1-Benzopyran-4-one,4-dihydroxyphenyl)-3-(.beta.-D-galactopyranosyloxy)-5,7-dihydroxy-
- NSC_97331
- Quercetin 3-O-.beta.-D-galactopyranoside
- MFCD00808406
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- acs.jmedchem.1c00409_ST.693
- CAS_97331
- BDBM86036
- quercetin-3-O-hexoside
- HMS3393H17
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl hexopyranoside
- FT-0686644
- HMS2220K14
- B2703-465091
- SR-01000721663-2
- DTXSID60859399
- FT-0603413
- NS00003276
- NSC115918
- Quercetin 3-O-(c)micro-D-galactopyranoside;Quercetin 3-galactoside; Hyperin;Quercetin 3-O-beta-D-galactopyranoside
- 681028-87-5
- NSC_5318390
- MLS000563438
- HYPEROSIDE (JYPERIN)
- SMR000232331
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-4H-chromen-4-one
- AKOS001482436
- NSC407304
- HMS3345A21
- BDBM513096
- 7-glucosyl-luteolin
- SR-01000721663
- CAS_5318390
- C05623
- Quercetin 3-glucopyranoside
- 2-(3,4-Dihydroxyphenyl)-3-(b-D-glucopyranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one, 9CI
- quercetin-3-o-beta-glucopyranoside
- QUERCETIN 3-O-GLUCOSIDE (CONSTITUENT OF GINKGO)
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
- OVSQVDMCBVZWGM-QSOFNFLRSA-N
- HW2
- 3-o-beta-d-glucopyranosylquercetin
- s3842
- SCHEMBL181306
- AB00639942-06
- Quercetin 3- beta -D-glucoside
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(3,4-dihydroxyphenyl)-3-(beta-D-glucopyranosyloxy)-
- PDSP2_001347
- Quercetin-3-O-beta-D-galactopyranoside
- DB12665
- QUERCETIN 3beta-GLUCOSIDE
- ISOQUERCITRIN [MI]
- Quercetin 3-ss-D-glucoside
- 4H-1-BENZOPYRAN-4-ONE, 2- (3,4-DIHYDROXYPHENYL)-3- (SS-D-GLUCOFURANOSYLOXY)-5,7-DIHYDROXY-
- Isoquercetin, (-)-
- cid_5280804
- quercetin glucoside
- CONTIGOSIDE B
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
- Quercetin 3-b-D-glucoside
- Isoquercitrin (6)
- NSC-115918
- CHEMBL250450
- QUERCETIN 3-O-GLUCOPYRANOSIDE [WHO-DD]
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
- Q6086296
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-chromen-4-one
- quercetin-3-beta-glucopyranoside
- HY-N1445
- CCG-100967
- UNII-6HN2PC637T
- CHEBI:68352
- 3',4',5,7-TETRAHYDROXYFLAVONE-3-beta-D-GLUCOPYRANOSIDE
- HMS2051B17
- 3,3',4',5,7-Pentahydroxyflavone 3-beta-glucoside
- IQC-950AN
- Quercetin 3.beta.-glucoside
- NS00069794
- NC00217
- 3',4',5,7-TETRAHYDROXYFLAVONE-3-.BETA.-D-GLUCOPYRANOSIDE
- quercetin -3-O-beta-D-galactopyranoside
- CCRIS 9340
- Quercetin 3-glucoside, analytical standard
- Glucosyl-3-quercetin
- 482-35-9
- 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,7-DIHYDROXY-
- ACon1_002134
- Isoquercitrin, primary pharmaceutical reference standard
- QUERCETIN 3-O-GLUCOSIDE (CONSTITUENT OF GINKGO) [DSC]
- cid_5378597
- AKOS015896729
- Quercetin 3-beta-D-glucoside
- BRD-K73991644-001-01-7
- 3,3'',4'',5,7-pentahydroxyflavone-3-beta-O-glucoside
- QUERCETIN-3-O-.BETA.-D-GLUCOSIDE
- Quercetin 3-O-b-D Glucoside
- BDBM153265
- 3-glucoside isoquercitrin
- AS-35335
- Ronacare isoquercetin
- 3-O-.BETA.-D-GLUCOPYRANOSYLQUERCETIN
- MLS001424096
- 3,3',4',5,7-Pentahydroxyflavone 3-A-glucoside
- QUERCETIN-3-.BETA.-GLUCOPYRANOSIDE
- 3-Glucopyranosyloxy-3',4',5,7-tetrahydroxyflavone
- MFCD00017746
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
- 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-3-(SS-D-GLUCOFURANOSYLOXY)-5,7-DIHYDROXY-
- Quercetin 3-O-.beta.-D-glucopyranoside
- A871939
- BDBM50241354
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxy-phenyl)-3-(.beta.-D-glucofuranosyloxy)-5,7-dihydroxy-
- 2-(3,4-Dihidroxyphenyl)-3-(beta-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
- CS-0016884
- 4-18-00-03493 (Beilstein Handbook Reference)
- hydroside
- ISOQUERCETIN [INCI]
- Q-100268
- BRN 0100989
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl beta-D-glucopyranoside
- PDSP1_001363
- 4H-1-benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-
- 2-(3,4-Dihydroxy-phenyl)-5,7-dihydroxy-3-(3,4,5-trihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yloxy)-chromen-4-one
- SMR000466391
- Quercetin 3-beta-D-glucoside, >=90% (HPLC)
- MLS000759532
- Quercetin-3-glucose
- GLXC-13304
- ISOQUERCITRIN?
- Hyperin
- MDL： MFCD00017746
- Inchi： 1S/C21H20O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(23)5-12(14)31-19(20)7-1-2-9(24)10(25)3-7/h1-5,13,15,17-18,21-27,29-30H,6H2/t13-,15-,17+,18-,21+/m1/s1
- InChI Key： OVSQVDMCBVZWGM-QSOFNFLRSA-N
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C(C2=C(C([H])=C(C([H])=C2OC=1C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])=O
- BRN： 0100989

Computed Properties

Exact Mass: 464.09500
Monoisotopic Mass: 464.095476
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 33
Rotatable Bond Count: 4
Complexity: 758
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 207
Molecular Weight: 464.4
XLogP3: 0.4

Experimental Properties

Color/Form: Yellow powder
Density: 1.87
Boiling Point: 872.6°C at 760 mmHg
Flash Point: 307.4°C
Refractive Index: 1.803
PSA: 210.51000
LogP: -0.53890
Vapor Pressure: 0.0±0.3 mmHg at 25°C

Isoquercetin Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 24/25
FLUKA BRAND F CODES：10-23
RTECS：DJ2982500
Hazardous Material Identification：
Storage Condition：−20°C

Isoquercetin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0439-20mg	Isoquercetin	482-35-9	HPLC≥98%	20mg	￥400元	2023-09-15
DC Chemicals	DC23107-100 mg	ISOQUERCITRIN	482-35-9	>98%	100mg	$400.0	2022-02-28
DC Chemicals	DC23107-250 mg	ISOQUERCITRIN	482-35-9	>98%	250mg	$700.0	2022-02-28
DC Chemicals	DC23107-1 g	ISOQUERCITRIN	482-35-9	>98%	1g	$1300.0	2022-02-28
MedChemExpress	HY-N1445-10mM*1mLinDMSO	Isoquercetin	482-35-9	99.87%	10mM*1mLinDMSO	￥550	2023-07-26
MedChemExpress	HY-N1445-5mg	Isoquercetin	482-35-9	99.87%	5mg	￥500	2024-07-20
MedChemExpress	HY-N1445-10mg	Isoquercetin	482-35-9	99.87%	10mg	￥700	2024-07-20
MedChemExpress	HY-N1445-25mg	Isoquercetin	482-35-9	99.87%	25mg	￥1200	2024-07-20
TRC	Q509495-50mg	Quercetin 3-O-b-D Glucoside	482-35-9		50mg	$ 138.00	2023-09-06
TRC	Q509495-500 mg	Quercetin 3-O-β-D Glucoside	482-35-9		500MG	635.00	2021-07-19

Isoquercetin Production Method

Production Method 1

117-39-5

482-35-9

29125-80-2

96862-01-0

6892-74-6

153-18-4

Reaction Conditions

1.1 5 d, 25 °C

Reference

: Glycosylation and malonylation of quercetin, epicatechin, and catechin by cultured plant cells

Shimoda, Kei; Otsuka, Takanao; Morimoto, Yoko; Hamada, Hatsuyuki; Hamada, Hiroki, Chemistry Letters, 2007, 36(10), 1292-1293

Isoquercetin Raw materials

Quercetin

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Isoquercetin Related Literature

1. Metabolism and growth inhibitory activity of cranberry derived flavonoids in bladder cancer cells

Jeevan K. Prasain,Rajani Rajbhandari,Adam B. Keeton,Gary A. Piazza,Stephen Barnes Food Funct. 2016 7 4012
2. Dietary phenolics: chemistry, bioavailability and effects on health

Alan Crozier,Indu B. Jaganath,Michael N. Clifford Nat. Prod. Rep. 2009 26 1001
3. Human serum albumin-specific recognition of the natural herbal extract of Stryphnodendron polyphyllum through STD NMR, hyphenations and docking simulation studies

Sheraz A. K. Tanoli,Nazish U. Tanoli,Tatiani M. Bondancia,Saman Usmani,Zaheer Ul-Haq,Jo?o B. Fernandes,Sérgio S. Thomasi,Antonio G. Ferreira RSC Adv. 2015 5 23431
4. Heteroconjugates of quercetin with 4′-O-sulfate selectively accumulate in rat plasma due to limited urinary excretion

Seiya Tanaka,Aphichat Trakooncharoenvit,Miyu Nishikawa,Shinichi Ikushiro,Hiroshi Hara Food Funct. 2022 13 1459
5. Identification of in vivo components in rats after oral administration of lotus leaf flavonoids using ultra fast liquid chromatography with tandem mass spectrometry

Lin-Hu Ye,Xiao-Xi He,Ming-Zhu Yan,Qi Chang Anal. Methods 2014 6 6088

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:482-35-9)Isoquercitrin

Purity:99%/99%

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Price ($):Inquiry/Inquiry

Amadis Chemical Company Limited

(CAS:482-35-9)Isoquercetin

Purity:99%/99%

Quantity:1g/5g

Price ($):178.0/351.0